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Compound of Interest

Compound Name:
(Z)-2-Angeloyloxymethyl-2-

butenoic

Cat. No.: B1659904 Get Quote

CAS Number: 69188-40-5

This technical guide provides a comprehensive overview of (Z)-2-Angeloyloxymethyl-2-
butenoic acid, a naturally occurring compound of interest to researchers and drug

development professionals.

Chemical and Physical Properties
(Z)-2-Angeloyloxymethyl-2-butenoic acid is a natural product identified in the roots of

Anthriscus sylvestris Hoffm.[1][2] Its fundamental properties are summarized in the table below.

Property Value Source

CAS Number 69188-40-5 [1][2]

Molecular Formula C₁₀H₁₄O₄ [1]

Molecular Weight 198.22 g/mol [1]

Common Name
(Z)-2-Angeloyloxymethyl-2-

butenoic acid
[1]

Natural Source
Roots of Anthriscus sylvestris

Hoffm.
[1][2]
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Synthesis and Isolation
Detailed experimental protocols for the synthesis of (Z)-2-Angeloyloxymethyl-2-butenoic acid

are not readily available in the public domain. The primary method of obtaining this compound

is through extraction and isolation from its natural source, the roots of Anthriscus sylvestris.

A general workflow for the isolation of natural products from plant material is outlined below.

This diagram represents a logical, though not explicitly detailed, sequence of steps that would

be typically followed.

Plant Material (Anthriscus sylvestris roots) Extraction
(e.g., with organic solvents) Crude Extract Fractionation

(e.g., column chromatography) Fractions Purification
(e.g., HPLC) (Z)-2-Angeloyloxymethyl-2-butenoic acid

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of natural products.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of publicly available research detailing the specific biological

activities and associated signaling pathways of (Z)-2-Angeloyloxymethyl-2-butenoic acid.

While its natural origin suggests potential bioactivity, comprehensive studies to elucidate its

mechanism of action and therapeutic potential are yet to be published.

For researchers investigating the biological effects of novel compounds, a general experimental

approach to screen for activity and identify pathways is depicted in the following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1659904?utm_src=pdf-body
https://www.benchchem.com/product/b1659904?utm_src=pdf-body-img
https://www.benchchem.com/product/b1659904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1659904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Studies

In Vivo Studies

Cell Culture Models

Treatment with
(Z)-2-Angeloyloxymethyl-2-butenoic acid

Cell Viability Assays
(e.g., MTT, AlamarBlue)

Target-Based Assays
(e.g., enzyme inhibition)

Pathway Analysis
(e.g., Western Blot, qPCR)

If active If active

Animal Models

Promising results

Compound Administration

Efficacy Testing Toxicity Assessment

Click to download full resolution via product page

Caption: A general workflow for assessing the biological activity of a novel compound.
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Quantitative Data
There is a significant gap in the available literature regarding quantitative data for (Z)-2-
Angeloyloxymethyl-2-butenoic acid. Key metrics such as IC₅₀ or EC₅₀ values, binding

affinities, and pharmacokinetic data have not been reported. The acquisition of such data would

be a critical step in evaluating the compound's potential for drug development.

Experimental Protocols
Detailed experimental protocols for the analysis, synthesis, or biological evaluation of (Z)-2-
Angeloyloxymethyl-2-butenoic acid are not currently available in peer-reviewed literature or

public databases. Researchers interested in studying this compound would need to develop

and validate their own methodologies.

Conclusion and Future Directions
(Z)-2-Angeloyloxymethyl-2-butenoic acid is a known natural product with a confirmed

chemical identity. However, its biological properties and potential as a therapeutic agent remain

largely unexplored. Future research should focus on:

Total Synthesis: Developing a reliable and scalable synthetic route to enable further studies.

Biological Screening: Conducting comprehensive in vitro and in vivo screening to identify any

significant biological activities.

Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways

affected by the compound.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to optimize

potency and other pharmacological properties.

This technical guide highlights the current state of knowledge regarding (Z)-2-
Angeloyloxymethyl-2-butenoic acid and underscores the need for further investigation to

unlock its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [In-depth Technical Guide: (Z)-2-Angeloyloxymethyl-2-
butenoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1659904#cas-number-for-z-2-angeloyloxymethyl-2-
butenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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